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Compound Focus: Triricinolein

Get Quote

Triricinolein Technical Data

For quick reference, here are the core chemical identifiers and properties of triricinolein. Note that two

different CAS Numbers are reported in the literature.

Property

Value

Chemical Name

Other Names

CAS Number

Molecular Formula

Molecular Weight

Form

Stability

Triricinolein [1]

Glyceryl triricinoleate; 1,2,3-Propanetriyl tris(12-hydroxy-9-octadecenoate) [1]
15505-14-3 [1] or 2540-54-7 [2]

Cs7H10409 [1] [2]

933.43 g/mol (or 933.5 g/mol) [1] [2]

Oil [1]

Light Sensitive [1]

Enzymatic Production & Optimization
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One study provides a detailed methodology for the enzymatic conversion of triricinelein, which is crucial

for producing specific derivatives. The workflow below summarizes the experimental process.
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Experimental Protocol: Lipase-Catalyzed Methanolysis of Triricinolein [3]

This protocol is designed to produce 1,2(2,3)-diricinolein, a valuable intermediate for further enzymatic

studies in lipid biosynthesis.

Objective: To find optimal parameters for the synthesis of 1,2(2,3)-diricinolein from triricinolein.
Key Materials:

o Enzymes: Four immobilized lipases were tested: Candida antarctica type B (CALB),
Rhizomucor miehei (RML), Pseudomonas cepacia (PCL), and Penicillium roquefortii (PRL).

o Solvents: n-Hexane and Diisopropyl Ether (DIPE).

o Substrate: Triricinolein.

Methodology:
o The reaction mixture containing triricinolein, methanol, and the chosen lipase in the organic
solvent was prepared.
o The water activity (a,,) of the system was controlled to predetermined levels (0.11, 0.53, 0.97).

o The reaction was carried out for up to 48 hours.
o The consumption of triricinolein and the formation of products (diricinolein, methyl ricinoleate,
ricinoleic acid) were monitored.
Optimal Conditions & Outcomes: | Parameter | Optimal Condition | Result / Rationale | | :--- | :--- | :-
-- | | Lipase | Penicillium roquefortii (PRL) | Highest yield and specificity for the reaction with
triricinolein, but low activity against the product diricinolein. | | Solvent | Diisopropyl Ether (DIPE) |

Provided superior recovery of diricinolein compared to n-hexane. | | Water Activity (a,,) | 0.53 |
Balanced yield and purity; a,,=0.11 gave 93% recovery but lower purity (71% 1,2-isomer), while
a,,=0.53 gave 88% recovery with higher purity (88% 1,2-isomer). |

Analytical Methods for Quality Control

Precise analysis is critical for troubleshooting production. The following methods are cited in the literature

for identifying and quantifying triricinelein and its related compounds.

Method Application Key Details
HPLC with ELSD [3] Identification and quantification of  Effective for separating and analyzing
acylglycerols in castor oil. molecular species of acylglycerols

without requiring derivatization.
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Method Application
Non-aqueous Separation of synthetic
Reversed-Phase HPLC triacylglycerols and

[3] diacylglycerols.

NMR Spectroscopy [3] Determining isomeric purity of

products (e.g., 1,2-diricinolein vs.

1,3-diricinolein).

ESI-MS (Electrospray General analysis of reaction
lonization Mass Spec) products.

[3]

Frequently Asked Questions

What is the primary source of triricinolein? Triricinolein is the main triglyceride component of castor

oil, derived from the seeds of the Ricinus communis plant. Its structure is based on ricinoleic acid, a fatty

acid with a unique hydroxyl group [4] [5].

Are there any special handling or storage requirements? Triricinolein is light-sensitive and should be

Key Details
Useful for analyzing the products of

synthesis reactions in organic solvents.

Provides structural confirmation and
guantitative ratio of isomers.

Used for identifying the molecular
species present in the reaction mixture.

stored in an amber vial under refrigeration to maintain stability [1].

Troubleshooting Guide & Research Directions

Based on the search results, here are specific challenges and suggested paths forward for scaling up

production.

¢ Challenge 1: Optimizing the Supply of Ricinoleic Acid The entire production of triricinolein relies

on a sufficient and high-quality supply of its precursor, ricinoleic acid, from castor beans.

o Suggestion: Explore advanced genomic and transcriptomic studies of different Ricinus

communis strains. Research has identified differentially expressed genes (DEGS) related to
ricinoleic acid biosynthesis. Selecting or engineering castor plants with higher oil content could

improve your starting material [4].
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e Challenge 2: Scaling Enzymatic Processes The enzymatic method described is a batch process at a
laboratory scale. Moving to continuous production and handling enzymes in large quantities presents

engineering challenges.

o Suggestion: Focus on immobilized lipase systems, as used in the cited study [3].
Immobilized enzymes are typically more stable and reusable, which is a key advantage for
large-scale, cost-effective production. Investigate different immobilization supports and
bioreactor designs.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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